Cas no 221910-81-2 (Cyclobutane-1,1-dicarboxylicacidmonoamide)
221910-81-2 structure
Product Name:Cyclobutane-1,1-dicarboxylicacidmonoamide
CAS No:221910-81-2
MF:C9H12ClNO4S2
MW:297.778879165649
CID:5037333
Update Time:2023-08-25
Cyclobutane-1,1-dicarboxylicacidmonoamide Chemical and Physical Properties
Names and Identifiers
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- CYCLOBUTANE-1,1-DICARBOXYLICACIDMONOAMIDE
- Cyclobutane-1,1-dicarboxylicacidmonoamide
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- Inchi: 1S/C9H12ClNO4S2/c1-6(12)7-5-8(10)16-9(7)17(13,14)11-3-4-15-2/h5,11H,3-4H2,1-2H3
- InChI Key: OWAGSOGIDXVFEM-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(C)=O)=C(S1)S(NCCOC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 368
- XLogP3: 1.4
- Topological Polar Surface Area: 109
Cyclobutane-1,1-dicarboxylicacidmonoamide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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